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Introduction to Stellarator and Heliotron Concepts

Stellarators and heliotrons are magnetic confinement fusion devices designed to harness the
power of nuclear fusion for energy generation. Unlike their more common counterparts,
tokamaks, which rely on a large plasma current to create the confining magnetic field,
stellarators and heliotrons generate the necessary twisted magnetic field entirely through
external coils.[1] This fundamental difference offers the potential for steady-state operation, a
significant advantage for future fusion power plants.[2]

The stellarator concept was invented by Lyman Spitzer in 1951. The name "stellarator” is a
reference to the stars, where fusion naturally occurs. Early stellarator designs, often referred to
as classical stellarators, faced challenges with plasma confinement.[3] However,
advancements in computational modeling and engineering have led to the development of
optimized stellarators with significantly improved performance.[3]

The heliotron is a specific type of stellarator, a branch of the stellarator family developed in
Japan.[4] The primary distinction lies in the coil configuration. While classical stellarators often
use a combination of helical and toroidal field coils, heliotrons typically employ a continuous
helical coil and a pair of poloidal field coils to generate the magnetic field. This simplified coil
structure can offer advantages in manufacturing and magnetic field manipulation.
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This technical guide provides an in-depth overview of the core principles of stellarators and
heliotrons, a comparative analysis of key experimental devices, and detailed methodologies
for significant experiments conducted on these machines.

Fundamental Principles of Magnetic Confinement

The core principle of both stellarators and heliotrons is to create a magnetic cage to confine a
high-temperature plasma, preventing it from touching the walls of the vacuum vessel.[5] This is
achieved by generating a magnetic field with nested flux surfaces, which are surfaces on which
the magnetic field lines lie.[1] To prevent charged particles from drifting out of the confinement
region, the magnetic field lines must have a rotational transform, meaning they twist as they
travel around the torus.[1]

In stellarators and heliotrons, this rotational transform is generated by the complex three-
dimensional shape of the external magnetic coils.[1] This is in contrast to tokamaks, where the
rotational transform is primarily created by the large electrical current flowing through the
plasma itself. The absence of a large net plasma current in stellarators mitigates the risk of
major disruptions, a type of instability that can terminate the plasma discharge in tokamaks.

The magnetic field configuration in stellarators is optimized to minimize neoclassical transport,
which is the loss of particles and energy due to collisions in the complex 3D magnetic field.[6]
Modern stellarators, like Wendelstein 7-X, are designed based on principles of quasi-symmetry,
which aims to make the magnetic field strength appear more uniform to the drifting particles,
thereby improving confinement.[7]

Key Stellarator and Heliotron Devices: A
Comparative Overview

This section provides a comparative overview of four leading stellarator and heliotron devices:
Wendelstein 7-X, the Large Helical Device (LHD), the Helically Symmetric eXperiment (HSX),
and Heliotron J. The quantitative data for these devices are summarized in the tables below
for easy comparison.

Device Specifications
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Helically
Wendelstein 7-  Large Helical Symmetric .
Parameter ~ . Heliotron J
X (W7-X) Device (LHD) eXperiment
(HSX)
Optimized Quasi-Helically ) )
. i ) Helical-Axis
Device Type Stellarator Heliotron Symmetric )
. Heliotron
(Helias) Stellarator
) Greifswald, o Madison,
Location Toki, Gifu, Japan ] ) Kyoto, Japan
Germany Wisconsin, USA
Major Radius (R) 5.5 m[8] 3.9 m[9] 1.2 m[4] 1.2 m[10]
Minor Radius (a)  0.53 m[8] 0.6 m[9] 0.15 m[4] 0.1-0.2 m[10]
Plasma Volume 30 m3[8] - 0.44 m3[4] -

Magnetic Field

(on axis)

up to 3.0 T[8]

up to 3.0 T[9]

up to 1.25 T[4]

up to 1.5 T[10]

Number of Field

5[8] 10 4[4] 4[11]
Periods
50 non-planar, ) )
Superconducting L=1/M=4 helical
) 20 planar i 48 modular ] ]
Coil System ) helical and ) coil, toroidal and
superconducting coils[4]

coils[8]

poloidal coils[9]

vertical coils[3]

Plasma Performance Parameters
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Helically

Wendelstein 7-  Large Helical Symmetric .
Parameter ~ . Heliotron J

X (W7-X) Device (LHD) eXperiment

(HSX)

Max. Electron

~10 keV[11] ~10 keV ~3 keV < 3 keV[10]
Temperature (Te)
Max. lon ~40 million °C

_ ~8.1 keV - < 0.5 keV[10]
Temperature (Ti) (~3.4 keV)[12]
Max. Plasma ~1.2 x 102 <1x102
_ ~2 x 102° m~3[8] ~8 x 108 m~3[4]

Density (ne) m~3[13] m~3[10]
Energy
Confinement > 200 ms ~0.3s - -
Time (TE)

~6 x 1026
Fusion Triple

degree-seconds - - -
Product (n T 1E)

per m3[12]
Pulse Duration up to 100 s[8] up to 3,900 s[9] 0.2 s[4] 0.5 s[3]

Heating and Diagnostic Systems
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Helically
Wendelstein 7-  Large Helical Symmetric .
System ~ . Heliotron J
X (W7-X) Device (LHD) eXperiment
(HSX)
Electron
Cyclotron
up to 15 MWI[8] Yes[9] 100 kW[4] 0.4 MW[10]
Resonance
Heating (ECRH)
Neutral Beam up to 8 MW (for
o Yes[9] - 0.7 MW x 2[10]
Injection (NBI) OP-2)[8]
lon Cyclotron
Yes (for OP1.2)
Resonance 8] Yes[9] - 0.4 MW x 2[10]
Heating (ICRF)
Interferometer, ]
Neutron Mach Probes, Neutral Particle
Thomson ] )
) diagnostics, uv Analyzer (NPA),
Scattering, X-ray ] ]
) ) ) Thomson Spectroscopy, Diamagnetic
Key Diagnostics Imaging Crystal ) ] o
Scattering, Magnetic Loops, Visible
Spectrometer ) ]
i Interferometer, Diagnostics[5] Spectroscopy|[7]
(XICS), Video
Spectrometers [15] [11]
Cameras[10][14]

Experimental Protocols

This section provides detailed methodologies for key experiments conducted on Wendelstein 7-
X and the Large Helical Device, focusing on achieving high-performance plasmas and high-
density operation, respectively.

High-Performance Plasma Operation in Wendelstein 7-X

Objective: To achieve and sustain high-performance plasmas characterized by high
temperature, density, and energy confinement time.

Experimental Setup:

¢ Device: Wendelstein 7-X stellarator.
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e Heating Systems: A combination of Electron Cyclotron Resonance Heating (ECRH) and
Neutral Beam Injection (NBI) is utilized. The ECRH system provides up to 7.5 MW of power,
while the NBI system can deliver up to 4.0 MW.[16]

e Fueling: Plasma density is controlled via a combination of gas puffing through fast piezo
valves and a pellet injection system capable of injecting frozen hydrogen pellets.[6][16]

o Wall Conditioning: Boronization of the first wall is performed to reduce impurities.[11]

» Diagnostics: Key diagnostics for monitoring high-performance plasmas include Thomson
scattering for electron temperature and density profiles, X-ray Imaging Crystal Spectrometer
(XICS) for ion temperature, and an interferometer for line-averaged electron density.[6][17]

Experimental Procedure:
e Pre-shot Preparation:

o The vacuum vessel is conditioned using glow discharge cleaning and ECRH conditioning
discharges in helium to control impurities and wall recycling.[11]

o The magnetic field configuration is set to the desired operational scenario.
e Plasma Initiation and Ramp-up:
o The plasma discharge is initiated with ECRH.

o The plasma density is initially ramped up using gas puffing, controlled by a feedback loop
based on real-time interferometer measurements.[16]

e High-Performance Phase:

o NBI is injected into the ECRH-sustained plasma to provide additional heating and core
fueling.[16]

o For achieving very high densities, a series of hydrogen pellets are injected. The timing,
frequency, and size of the pellets are pre-programmed to achieve the desired density
profile.[18] For instance, in some experiments, 10 to 20 pellets are injected at a frequency
of 20 to 30 Hz.[18]
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o The ECRH power and NBI power are adjusted in real-time or according to a pre-
programmed waveform to maintain plasma stability and optimize performance.

o Data Acquisition:

o All relevant diagnostics are triggered to acquire data throughout the discharge.

o High-speed cameras monitor the plasma-wall interactions and divertor performance.[10]
e Plasma Termination:

o The heating systems are ramped down in a controlled manner to terminate the plasma
discharge.

High-Density Plasma Operation with Pellet Injection in
LHD

Objective: To achieve and sustain high-density plasmas beyond the limits of gas puffing, using
pellet injection.

Experimental Setup:

Device: Large Helical Device (LHD).

e Heating Systems: Primarily Neutral Beam Injection (NBI), with supplementary ECRH and
ICRF heating.

e Fueling: A multi-barrel pellet injector capable of injecting frozen hydrogen or deuterium
pellets. The injector can fire pellets independently at arbitrary timings.[1]

o Diagnostics: A suite of diagnostics including a FIR interferometer for density measurements,
Thomson scattering for temperature and density profiles, and CCD cameras to observe
pellet ablation.[19]

Experimental Procedure:

o Target Plasma Formation:
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o Atarget plasma is established and heated using NBI.[13]

o Pellet Injection Sequence:

o A series of pellets are injected into the NBI-heated plasma. The number of pellets (up to 8
in some experiments) and their timing are varied to study the effect on plasma density and
confinement.[4]

o The pellet velocity is typically in the range of 200-500 m/s.[1]
e Plasma Response and Control:

o The plasma density is observed to increase significantly following pellet injection.[19]

o The heating power from NBI is maintained or adjusted to sustain the high-density plasma.
o Data Analysis:

o The penetration depth of the pellets is analyzed using images from CCD cameras.[19]

o The evolution of the plasma density profile is measured using the interferometer and
Thomson scattering systems.

o The energy confinement time is calculated to assess the impact of high-density operation
on plasma performance.

Visualization of Core Concepts

The following diagrams, generated using the DOT language, illustrate key concepts and
workflows in stellarator and heliotron research.

Magnetic Confinement Principle

enerates confines _ ( High-Temperature
Plasma

Click to download full resolution via product page
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Caption: Fundamental principle of magnetic confinement in stellarators.

Stellarator and Heliotron Classification
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Caption: Classification of major stellarator and heliotron types.

Experimental Workflow for High-Performance Plasma

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b12084254?utm_src=pdf-body
https://www.benchchem.com/product/b12084254?utm_src=pdf-body-img
https://www.benchchem.com/product/b12084254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Wall Conditioning
(Glow Discharge, Boronization)
Plasma Initiation
(ECRH)

Density Ramp-up
(Gas Puffing)

Intense Heating Core Fueling
(NBI + ECRH) (Pellet Injection)

High-Performance
Plasma

'

(Data Acquisition)

Click to download full resolution via product page

Caption: A typical experimental workflow for achieving high-performance plasma.
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Conclusion

Stellarators and heliotrons represent a promising alternative path to achieving commercially
viable fusion energy. Their inherent capability for steady-state operation and the absence of
major plasma disruptions are significant advantages over the more widely studied tokamak
concept. Continuous advancements in plasma theory, computational modeling, and
experimental capabilities on devices like Wendelstein 7-X and LHD are pushing the boundaries
of stellarator performance. The detailed experimental data and protocols presented in this
guide offer valuable insights for researchers and scientists in the field of fusion energy and
related disciplines. The ongoing research and development in this area hold the key to
unlocking a clean, safe, and virtually limitless energy source for the future.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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